Cas no 4111-54-0 (Lithium diisopropylamide)

• Product Name: Lithium diisopropylamide
• CAS No: 4111-54-0
• MF: C₆H₁₄LiN
• MW: 107.123061656952
• MDL: MFCD00064449
• CID: 44757
• PubChem ID: 24854817
• Update Time: 2025-06-25

Lithium diisopropylamide Chemical and Physical Properties

Names and Identifiers

• lithium diisopropylamide
• DIISOPROPYLAMINOLITHIUM
• LDA
• LDA THF COMPLEX
• LITHIUM DIISOPROPYLAMIDE THF COMPLEX
• LITHIUM DIISOPROPYLAMINE
• 2-Propanamine,N-(1-methylethyl)-,lithiumsalt
• n-(1-methylethyl)-2-propanaminlithiumsalt
• Lithium diisopropylamide solution
• lithium diisopropylamide (LDA)
• (Diisopropylamino)lithium
• lithium,di(propan-2-yl)azanide
• 2.0 M in THF
• ETHYLBENZENE
• ethylbenzene, AcroSeal
• HEPTANE
• HEPTANE SOLN.
• L THF
• Lithium diisopropylamide, 2.0 M solution in THF
• LithiuM diisopropylaMide, 2M in THF
• LithiuM diisopropylaMide, 2M sol. in THF
• LITHIUM DIISOPROPYLAMIDE, 2M SOLUTION IN THF
• LITHIUM DIISOPROPYLAMIDE, CA.2.0M
• Lithium diisopropylamide,LDA
• lithium N,N-diisopropylamide
• N-HEPTANE
• n-heptane ethylbenzene, MkSeal
• n-heptane ethylbenzene, SpcSeal
• THF
• 2-Propanamine,N-(1-methylethyl)-, lithium salt (9CI)
• Diisopropylamine, lithium salt (8CI)
• Lithium, (diisopropylamino)- (7CI)
• LDA(reagent)
• Lithiodiisopropylamine
• N-(1-Methylethyl)-2-propanamine lithium salt
• N-Lithiodiisopropylamide
• Lithiumdiisopropylamine
• 2-Propanamine, N-(1-methylethyl)-, lithium salt
• lithium di-isopropylamide
• Lithium diisopropyl amide
• Lithium di-isopropyl amide
• OL028KIW1I
• 2-Propanamine, N-(1-methylethyl)-, lithium salt (1:1)
• lithium di(propan-2-yl)azanide
• Lithium diisopropylamide, 2M sol. in THF/n-heptane/ethylbenzene, AcroSeal(R)
• LiNiPr2
• iPr2NLi
• i-Pr2NLi
• lithiumdiisopropylamide
• lithiod
• lithium di-isoproylamide
• FT-0635135
• DIISOPROPYLAMINE LITHIUM SALT [MI]
• BP-20537
• lithium diiso-propylamide
• lithiumdiisopropyl amide
• UNII-OL028KIW1I
• 4111-54-0
• diisopropylamino lithium
• lithiodiisopropyl amine
• AKOS015961987
• Lithium diisopropylamide, 97%
• lithium di-iso-propylamide
• MFCD00064449
• ZCSHNCUQKCANBX-UHFFFAOYSA-N
• diisopropyl aminolithium
• A825437
• Lithiodiisopropylamine; Lithium diisopropylamide; Lithium diisopropylamine
• LiN(iPr)2
• Lithium N-(propan-2-yl)propan-2-aminide
• EC 223-893-0
• NS00083040
• L0171
• lithium diisopropyl-amide
• lithium di-iso-propyl amide
• lithium N,N-diisopropyl amide
• DTXSID6063305
• lithium diisopropylammide
• AKOS009158845
• SCHEMBL1961
• Q413164
• lithium;di(propan-2-yl)azanide
• Lithium diisopropylamide, 10 wt. % suspension in hexanes
• diisopropylamine lithium salt
• lithium di-i-propylamide
• li thium diisopropylamide
• EINECS 223-893-0
• C6H14LiN
• Lithium diisopropylamide

• MDL： MFCD00064449
• Inchi： 1S/C6H14N.Li/c1-5(2)7-6(3)4;/h5-6H,1-4H3;/q-1;+1
• InChI Key： ZCSHNCUQKCANBX-UHFFFAOYSA-N
• SMILES： [N-](C(C)C)C(C)C.[Li+]

Computed Properties

• Exact Mass: 107.12900
• Monoisotopic Mass: 107.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 37.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 1

Experimental Properties

• Color/Form: White solid
• Density: 0.719 g/mL at 25 °C
• Melting Point: No data available
• Boiling Point: 65 °C
• Flash Point: Fahrenheit: -22 ° f
  Celsius: -30 ° c
  
• Water Partition Coefficient: decomposition
• PSA: 3.24000
• LogP: 1.56950
• Merck: 14,3196
• Sensitiveness: Air & Moisture Sensitive
• Color/Form: 1.0 M in THF/hexanes
• Solubility: Soluble in et2o\thf\dme\hmpa
• Vapor Pressure: No data available

Lithium diisopropylamide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H250,H260,H314,H361
• Warning Statement： P222,P223,P231+P232,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3399 4.3/PG 2
• WGK Germany：3
• Hazard Category Code： 63-11-14-19-34-37-40-48/20-51/53-62-65-67
• Safety Instruction： S26-S36/37/39-S43-S45-S60-S61-S62-S8-S16-S23-S33-S27
• FLUKA BRAND F CODES：1-10
• Hazardous Material Identification：
• HazardClass：4.2
• PackingGroup：I
• TSCA：Yes
• Storage Condition：2-8°C
• Safety Term：4.2
• Packing Group：I
• Risk Phrases：R11; R14; R15; R19; R35; R51/53; R65; R67
• Packing Group：I
• Hazard Level：4.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic alkali metal salts Organic lithium salts
• Other Chemical Reagents Organic Metal Reagents
• Solvents and Organic Chemicals Organic Compounds

Additional information on Lithium diisopropylamide

Introduction to Lithium diisopropylamide (CAS No: 4111-54-0)

Lithium diisopropylamide, with the chemical formula (LiN(iPr)₂), is a significant compound in the field of organolithium chemistry and serves as a crucial reagent in synthetic organic chemistry. Its CAS number, 4111-54-0, uniquely identifies it in chemical databases and literature. This compound is renowned for its strong basicity and nucleophilicity, making it indispensable in various synthetic transformations, particularly in the formation of carbon-carbon bonds.

The structure of Lithium diisopropylamide consists of a lithium cation coordinated to two isopropylamine ligands. This arrangement imparts exceptional reactivity, which is harnessed in cross-coupling reactions, deprotonation of acidic protons, and as a base in the synthesis of complex organic molecules. The isopropyl groups provide steric hindrance, which can be both advantageous and disadvantageous depending on the reaction conditions and desired outcomes.

In recent years, Lithium diisopropylamide has gained prominence in the development of novel pharmaceuticals and agrochemicals. Its ability to facilitate the formation of carbon-carbon bonds has been leveraged in the synthesis of active pharmaceutical ingredients (APIs) and advanced materials. For instance, recent studies have demonstrated its utility in constructing heterocyclic compounds, which are prevalent in many biologically active molecules.

One of the most notable applications of Lithium diisopropylamide is in the field of polymer chemistry. It has been employed as a catalyst or co-catalyst in the polymerization of certain monomers, leading to the formation of high-performance polymers with tailored properties. These polymers find applications in electronics, coatings, and advanced composites.

The reactivity of Lithium diisopropylamide also makes it a valuable tool in asymmetric synthesis. By carefully controlling reaction conditions, chemists can induce stereoselective transformations, leading to enantiomerically pure compounds. This capability is particularly important in pharmaceutical research, where the chirality of a molecule can significantly impact its biological activity.

Recent advancements in green chemistry have also highlighted the importance of Lithium diisopropylamide. Researchers are exploring methods to improve its synthesis using more sustainable methodologies, reducing reliance on hazardous reagents or solvents. Additionally, efforts are underway to develop more efficient catalytic systems that minimize waste and maximize yield.

The industrial production of Lithium diisopropylamide typically involves the reaction of lithium hydride with isopropylamine under controlled conditions. While this process is well-established, ongoing research aims to optimize it for scalability and cost-effectiveness. Innovations in process chemistry are crucial for ensuring that this valuable reagent remains accessible for widespread use.

In conclusion, Lithium diisopropylamide (CAS No: 4111-54-0) is a versatile and highly reactive compound with broad applications across multiple scientific disciplines. Its role in synthetic organic chemistry, pharmaceutical research, polymer science, and green chemistry underscores its importance. As research continues to evolve, it is likely that new applications and innovations will further enhance its utility and impact.